Cas no 443914-94-1 (3,4,5-Trifluorophenacyl bromide)

• Product Name: 3,4,5-Trifluorophenacyl bromide
• CAS No: 443914-94-1
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• MDL: MFCD07368686
• CID: 2129680
• PubChem ID: 2783166
• Update Time: 2025-06-08

3,4,5-Trifluorophenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluorophenacyl bromide
• 2-Bromo-1-(3,4,5-trifluorophenyl)ethanone
• 2-Bromo-3',4',5'-trifluoroacetophenone, 2-Bromo-1-(3,4,5-trifluorophenyl)ethan-1-one
• SCHEMBL1849394
• MFCD07368686
• SY354851
• DB-293831
• AKOS025295331
• 443914-94-1
• 2-bromo-1-(3,4,5-trifluorophenyl)ethan-1-one
• PS-9830

• MDL： MFCD07368686
• Inchi： 1S/C8H4BrF3O/c9-3-7(13)4-1-5(10)8(12)6(11)2-4/h1-2H,3H2
• InChI Key： BZGHLWOQKOGDRK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

• Exact Mass: 251.93976Da
• Monoisotopic Mass: 251.93976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

3,4,5-Trifluorophenacyl bromide Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Additional information on 3,4,5-Trifluorophenacyl bromide

Comprehensive Overview of 3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1)

3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1) is a fluorinated organic compound widely utilized in synthetic chemistry and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a bromine substituent, makes it a versatile intermediate for constructing complex molecules. Researchers often search for "3,4,5-Trifluorophenacyl bromide synthesis" or "CAS 443914-94-1 applications," reflecting its growing relevance in drug discovery and material science.

The compound's fluorine atoms enhance its reactivity and stability, aligning with the rising demand for fluorinated building blocks in medicinal chemistry. Recent trends highlight its role in developing PET radiotracers and bioconjugation probes, addressing queries like "how to use 3,4,5-Trifluorophenacyl bromide in labeling." Its compatibility with click chemistry and cross-coupling reactions further expands its utility, as noted in publications focusing on "high-efficiency fluorination reactions."

From an industrial perspective, 443914-94-1 is pivotal for producing agrochemicals and electronic materials. Searches for "3,4,5-Trifluorophenacyl bromide suppliers" or "CAS 443914-94-1 price" underscore its commercial significance. Analytical techniques such as NMR and HPLC are commonly employed to verify its purity, a topic frequently explored in forums discussing "quality control for fluorinated compounds."

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols for brominated compounds are emphasized in guidelines. Users often inquire about "storage conditions for 3,4,5-Trifluorophenacyl bromide" or "CAS 443914-94-1 SDS," reflecting a broader focus on sustainable lab practices. Innovations in green chemistry are driving interest in safer alternatives, though this compound remains a staple due to its efficiency.

In summary, 3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1) bridges academic research and industrial applications, fueled by its multifunctional reactivity. Its alignment with trends like precision medicine and advanced material design ensures continued relevance, answering key questions in modern chemistry workflows.